beta-Butyrolactone
beta-Butyrolactone
β-Butyrolactone undergoes ring opening polymerization in the presence of ethoxy-bridged dinuclear indium catalyst to yield biodegradable polyester poly(hydroxybutyrate). Polymerization of racemic β-butyrolactone in the presence of chiral initiators has been reported. It is versatile building block for organic synthesis.
Beta-butyrolactone is a clear colorless liquid with an acetone-like odor. (NTP, 1992)
Beta-Butyrolactone is a beta-lactone.
Beta-butyrolactone is a clear colorless liquid with an acetone-like odor. (NTP, 1992)
Beta-Butyrolactone is a beta-lactone.
Brand Name:
Vulcanchem
CAS No.:
3068-88-0
VCID:
VC20852623
InChI:
InChI=1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3
SMILES:
CC1CC(=O)O1
Molecular Formula:
C4H6O2
Molecular Weight:
86.09 g/mol
beta-Butyrolactone
CAS No.: 3068-88-0
Cat. No.: VC20852623
Molecular Formula: C4H6O2
Molecular Weight: 86.09 g/mol
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Specification
| Description | β-Butyrolactone undergoes ring opening polymerization in the presence of ethoxy-bridged dinuclear indium catalyst to yield biodegradable polyester poly(hydroxybutyrate). Polymerization of racemic β-butyrolactone in the presence of chiral initiators has been reported. It is versatile building block for organic synthesis. Beta-butyrolactone is a clear colorless liquid with an acetone-like odor. (NTP, 1992) Beta-Butyrolactone is a beta-lactone. |
|---|---|
| CAS No. | 3068-88-0 |
| Molecular Formula | C4H6O2 |
| Molecular Weight | 86.09 g/mol |
| IUPAC Name | 4-methyloxetan-2-one |
| Standard InChI | InChI=1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3 |
| Standard InChI Key | GSCLMSFRWBPUSK-UHFFFAOYSA-N |
| SMILES | CC1CC(=O)O1 |
| Canonical SMILES | CC1CC(=O)O1 |
| Boiling Point | 160 to 163 °F at 29 mm Hg (NTP, 1992) |
| Flash Point | 140 °F (NTP, 1992) |
| Melting Point | -46.3 °F (NTP, 1992) |
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